Cas no 896330-19-1 (N-(2,5-dimethoxyphenyl)-2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide)

• Product Name: N-(2,5-dimethoxyphenyl)-2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide
• CAS No: 896330-19-1
• MF: C₁₈H₁₈N₄O₄S
• MW: 386.424922466278
• CID: 6364299
• PubChem ID: 7259156
• Update Time: 2025-10-29

N-(2,5-dimethoxyphenyl)-2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethoxyphenyl)-2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide
• N-(2,5-dimethoxyphenyl)-2-(8-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide
• 896330-19-1
• N-(2,5-dimethoxyphenyl)-2-({8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide
• N-(2,5-dimethoxyphenyl)-2-((8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl)thio)acetamide
• AKOS024659008
• F2543-0529

• Inchi： 1S/C18H18N4O4S/c1-11-6-7-22-15(8-11)20-17(21-18(22)24)27-10-16(23)19-13-9-12(25-2)4-5-14(13)26-3/h4-9H,10H2,1-3H3,(H,19,23)
• InChI Key： PXITUCJFIUKUPS-UHFFFAOYSA-N
• SMILES： C(NC1=CC(OC)=CC=C1OC)(=O)CSC1=NC(=O)N2C=CC(C)=CC2=N1

Computed Properties

• Exact Mass: 386.10487624g/mol
• Monoisotopic Mass: 386.10487624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 118Ų

Additional information on N-(2,5-dimethoxyphenyl)-2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide

N-(2,5-Dimethoxyphenyl)-2-{[8-Methyl-4-Oxo-4H-Pyrido[1,2-a]1,3,5-Triazin-2-Yl]Sulfanyl}Acetamide: A Comprehensive Overview

N-(2,5-Dimethoxyphenyl)-2-{[8-Methyl-4-Oxo-4H-Pyrido[1,2-a]1,3,5-Triazin-2-Yl]Sulfanyl}Acetamide, commonly referred to by its CAS number 896330-19-1, is a highly specialized organic compound with a complex structure and diverse potential applications. This compound belongs to the class of acetamides and features a unique combination of functional groups that contribute to its chemical reactivity and biological activity.

The molecular structure of this compound is characterized by a central acetamide group attached to a dimethoxyphenyl moiety and a pyridotriazine derivative containing a sulfanyl linkage. The presence of multiple functional groups such as the dimethoxyphenyl ring, the pyridotriazine system, and the sulfanyl group makes this compound a promising candidate for various chemical and biological studies. Recent research has highlighted its potential in fields such as drug discovery and materials science.

One of the key aspects of this compound is its synthesis methodology. The construction of the pyridotriazine ring system has been extensively studied in recent years due to its versatility in forming stable heterocyclic structures. The integration of the dimethoxyphenyl group into the molecule enhances its electronic properties and could potentially improve its solubility in organic solvents—a critical factor for many industrial applications.

From a pharmacological perspective, this compound has shown interesting properties in preliminary studies. Its ability to interact with specific biological targets suggests that it could be developed into a lead compound for therapeutic agents targeting various diseases. For instance, recent findings indicate that derivatives of this compound may exhibit anti-inflammatory or antioxidant activities, making them valuable candidates for further investigation in drug development pipelines.

In terms of chemical stability and reactivity, N-(2,5-Dimethoxyphenyl)-2-{[8-Methyl-4-Oxo-4H-Pyrido[1,2-a]1,3,5-Triazin-2-Yl]Sulfanyl}Acetamide demonstrates remarkable thermal stability under standard laboratory conditions. This attribute is particularly advantageous for processes requiring high temperatures or prolonged exposure to heat without decomposition.

Moreover, the compound's electronic properties make it an intriguing subject for materials science research. Its ability to act as an electron acceptor or donor in certain reactions could pave the way for applications in organic electronics or photovoltaic materials.

Recent advancements in computational chemistry have enabled researchers to model the behavior of this compound at the molecular level with unprecedented accuracy. These models provide insights into its interaction with other molecules and its potential role in catalytic processes or as a building block in supramolecular chemistry.

In conclusion, N-(2,5-Dimethoxyphenyl)-2-{[8-Methyl-4-Oxo-4H-Pyrido[1,2-a]1,3,5-Triazin-2-Yl]Sulfanyl}Acetamide (CAS No.: 896330-19-1) represents a multifaceted compound with significant potential across various scientific domains. Its unique structure and versatile functional groups position it as a valuable asset for ongoing and future research endeavors.